Cas no 103060-53-3 (Daptomycin)

• Product Name: Daptomycin
• CAS No: 103060-53-3
• MF: C₇₂H₁₀₁N₁₇O₂₆
• MW: 1620.67065787315
• MDL: MFCD08282794
• CID: 62347
• PubChem ID: 21585658
• Update Time: 2025-10-29

Daptomycin Chemical and Physical Properties

Names and Identifiers

• Daptomycin
• Daptomycin,N-(1-Oxodecyl)-L-tryptophyl-D-asparaginyl-L-α-aspartyl-L-threonylglycyl-L-ornithinyl-L-α-aspartyl-D-alanyl-L-α-aspartylglycyl-D-seryl-(3R)-3-methyl-L-α-glutamyl-α,2-diamino-γ-oxo-benzenebut
• LY146032
• &nbsp
• Cidecin
• Cubicin
• CUBICIN DAPTOMYCIN
• Daptomycin,N-(1-Oxodecyl)-L-tryptophyl-D-asparaginyl-L-α-aspartyl-L-threonylglycyl-L-ornithinyl-L-α-aspartyl-D-alanyl-L-α-aspartylglycyl-D-seryl-(3R)-3-methyl-L-α-glutamyl-α,2-diamino-γ-oxo-benzenebutanoicacid(13-4)lactone
• LY-146032
• 1-Oxa-4,7,10,13,16,19,22,25,28-nonaazacyclohentriacontane,cyclic peptide deriv.
• Benzenebutanoic acid, N-(1-oxodecyl)-L-tryptophyl-D-asparaginyl-L-a-aspartyl-L-threonylglycyl-L-ornithyl-L-a-aspartyl-D-alanyl-L-a-aspartylglycyl-D-seryl-(3R)-3-methyl-L-a-glutamyl-a,2-diamino-g-oxo-, (13®4)-lactone, (aS)-
• Dapcin
• Daptomicina
• Daptomycine
• Daptomycinum
• Deptomycin
• N-(1-Oxodecyl)-L-tryptophyl-D-asparaginyl-L-a-aspartyl-L-threonylglycyl-L-ornithyl-L-a-aspartyl-D-alanyl-L-a-aspartylglycyl-D-seryl-(3R)-3-methyl-L-a-glutamyl-(aS)-a,2-diamino-g-oxobenzenebutanoicacid (13®4)-lactone
• Daptomycin (LY146032)
• Daptomycin Ready Made Solution
• LY 146032
• Daptomycin, >=99%
• (3S)-3-[[(2S)-4-Amino-2-[[(2S)-2-(decanoylamino)-3-(1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]ami
• Decanoyl-Trp-Asn-Asp-DL-Thr(1)-Gly-Orn-Asp-D-Ala-DL-Asp-Gly-D-Ser-Glu(3R-Me)-DL-Asp(Ph(2-NH2))-(1)
• Daptomycin-d5 Trifluoroacetic Acid Salt
• decanoyl-DL-Trp-DL-Asn-DL-Asp-DL-xiThr(1)-Gly-DL-Orn-DL-Asp-DL-Ala-DL-Asp-Gly-DL-Ser-DL-Glu(3-Me)-DL
• N-Decanoyl-L-tryptophyl-L-asparaginyl-L-aspartyl-L-threonylglycyl-L-ornithyl-L-aspartyl-D-alanyl-L-aspartylglycyl-D-seryl-threo-3-methyl-L-glutamyl-3-anthraniloyl-L-alanine epsilon1-lactone
• Q418747
• Cubicin Rf
• Daptomycine [French]
• SCHEMBL13491700
• DAPZURA RT
• EX-A1967
• DAPTOMYCIN [VANDF]
• J01XX09
• UNII-NWQ5N31VKK
• MK-3009
• DAPTOMYCIN [INN]
• NWQ5N31VKK
• D01080
• 103060-53-3
• N-decanoyl-L-tryptophyl-L-asparaginyl-L-aspartyl-L-threonylglycyl-L-ornithyl-L-aspartyl-D-alanyl-L-aspartylglycyl-D-seryl-threo-3-methyl-L-glutamyl-3-anthraniloyl-L-alanine epsilon(1)-lactone
• Daptomycin in Sodium Chloride
• DAPTOMYCIN [MI]
• DAPTOMYCIN [USAN]
• Daptomycin (JAN/USAN/INN)
• HY-B0108
• N-decanoyl-L-tryptophyl-L-asparaginyl-L-aspartyl-L-threonylglycyl-L-ornithyl-L-aspartyl-D-alanyl-L-aspartylglycyl-D-seryl-threo-3-methyl-L-glutamyl-3-anthraniloyl-L-alanine-epsilon1-lactone
• Daptomycinum [Latin]
• DAPTOMYCIN [JAN]
• DB00080
• Daptomycin for injection
• N-(Decanoyl)-L-tryptophyl-D-asparaginyl-L-aspartyl-L-threonylglycyl-L-ornithyl-L-aspartyl-D-alanyl-L-aspartylglycyl-D-seryl-(3R)-3-methyl-L-glutamyl-3-(2-aminobenzoyl)-L-alanine 1.13->3.4-lactone
• DAPTOMYCIN [MART.]
• D4229
• Daptomycin [USAN:INN:BAN]
• DAPTOMYCIN [EMA EPAR]
• Daptomicina [Spanish]
• Cubicin (TN)
• DTXSID1041009
• DAPTOMYCIN (MART.)
• DTXCID9021009
• N-DECANOYL-L-TRYPTOPHYL-L-ASPARAGINYL-L-ASPARTYL-L-THREONYLGLYCYL-L-ORNITHYL-L-ASPARTYL-D-ALANYL-L-ASPARTYLGLYCYL-D-SERYL-THREO-3-METHYL-L-GLUTAMYL-3-ANTHRANILOYL-L-ALANINE E1-LACTONE
• DAPTOMYCIN IN 0.9% SODIUM CHLORIDE
• Daptomycinum (Latin)
• CS-1857
• N-decanoyl-L-tryptophyl-L-asparaginyl-L-aspartyl-L-threonylglycyl-L-ornithyl-L-aspartyl-D-alanyl-L-aspartylglycyl-D-seryl-threo-3-methyl-L-glutamyl-3-anthraniloyl-L-alanine 1.13-3.4-lactone
• LY-164032
• (2R)-daptomycin
• CHEMBL4744444
• DAPTOMYCIN [ORANGE BOOK]
• DAPTOMYCIN [WHO-DD]
• AKOS026750170
• SCHEMBL1650768
• C72H101N17O26
• PD087111
• N-(1-Oxodecyl)-L-tryptophyl-D-asparaginyl-L-alpha-aspartyl-L-threonylglycyl-L-ornithinyl-L-alpha-aspartyl-D-alanyl-L-alpha-aspartylglycyl-D-seryl-(3R)-3-methyl-L-alpha-glutamyl-alpha,2-diamino-?-oxo-benzene butanoic acid (13-4) lactone
• HB4375
• NS00008583
• CHEBI:600103
• CHEMBL387675
• (2S)-daptomycin
• AKOS005146218
• SR-01000872587-1
• Q63413234
• Q-200927
• GTPL10904
• MFCD08282794
• N-decanoyl-L-tryptophyl-L-asparaginyl-N-[(3S,6S,9R,15S,18R,21S,24S,30S,31R)-3-[2-(2-aminophenyl)-2-oxoethyl]-24-(3-aminopropyl)-15,21-bis(carboxymethyl)-6-[(2R)-1-carboxypropan-2-yl]-9-(hydroxymethyl)-18,31-dimethyl-2,5,8,11,14,17,20,23,26,29-decaoxo-1-oxa-4,7,10,13,16,19,22,25,28-nonaazacyclohentriacontan-30-yl]-L-alpha-asparagine
• SCHEMBL28102
• N-decanoyl-L-tryptophyl-L-asparaginyl-N-[(3S,6S,9R,15S,18R,21S,24S,30S,31R)-3-[2-(2-aminophenyl)-2-oxoethyl]-24-(3-aminopropyl)-15,21-bis(carboxymethyl)-6-[(2R)-1-carboxypropan-2-yl]-9-(hydroxymethyl)-18,31-dimethyl-2,5,8,11,14,17,20,23,26,29-decaoxo-1-ox
• DOAKLVKFURWEDJ-RWDRXURGSA-N
• SR-01000872587
• (3S)-3-{[(3S,6S,9R,15S,18R,21S,24S,30S,31R)-3-[2-(2-Aminophenyl)-2-oxoethyl]-24-(3-aminopropyl)-15,21-bis(carboxymethyl)-6-[(2R)-1-carboxypropan-2-yl]-9-(hydroxymethyl)-18,31-dimethyl-2,5,8,11,14,17,20,23,26,29-decaoxo-1-oxa-4,7,10,13,16,19,22,25,28-nonaazacyclohentriacontan-30-yl]carbamoyl}-3-[(2S)Daptomycin
• 3.4,1.13-anhydro[N-decanoyl-L-tryptophyl-D-asparaginyl-L-alpha-aspartyl-L-threonylglycyl- L-ornithyl-L-alpha-aspartyl-D -alanyl-L-alpha-aspartylglycyl-D -seryl-(3R)-3-methyl- L-alpha-glutamyl-(2S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid]

• MDL： MFCD08282794
• Inchi： 1S/C72H101N17O26/c1-5-6-7-8-9-10-11-22-53(93)81-44(25-38-31-76-42-20-15-13-17-39(38)42)66(108)84-45(27-52(75)92)67(109)86-48(30-59(102)103)68(110)89-61-37(4)115-72(114)49(26-51(91)40-18-12-14-19-41(40)74)87-71(113)60(35(2)24-56(96)97)88-69(111)50(34-90)82-55(95)32-77-63(105)46(28-57(98)99)83-62(104)36(3)79-65(107)47(29-58(100)101)85-64(106)43(21-16-23-73)80-54(94)33-78-70(61)112/h12-15,17-20,31,35-37,43-50,60-61,76,90H,5-11,16,21-30,32-34,73-74H2,1-4H3,(H2,75,92)(H,77,105)(H,78,112)(H,79,107)(H,80,94)(H,81,93)(H,82,95)(H,83,104)(H,84,108)(H,85,106)(H,86,109)(H,87,113)(H,88,111)(H,89,110)(H,96,97)(H,98,99)(H,100,101)(H,102,103)/t35-,36-,37-,43+,44+,45-,46+,47+,48+,49+,50-,60+,61+/m1/s1
• InChI Key： DOAKLVKFURWEDJ-QCMAZARJSA-N
• SMILES： O1C([C@H](CC(C2C=CC=CC=2N)=O)NC([C@H]([C@H](C)CC(=O)O)NC([C@@H](CO)NC(CNC([C@H](CC(=O)O)NC([C@@H](C)NC([C@H](CC(=O)O)NC([C@H](CCCN)NC(CNC([C@H]([C@H]1C)NC([C@H](CC(=O)O)NC([C@@H](CC(N)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CCCCCCCCC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1619.71000
• Monoisotopic Mass: 1619.71036639 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 115
• Rotatable Bond Count: 35
• Complexity: 3480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1620.7
• XLogP3: -5.1
• Topological Polar Surface Area: 702

Experimental Properties

• Color/Form: No data available
• Density: 1.45
• Melting Point: 202-204°C
• Boiling Point: 2078.2°C at 760 mmHg
• Flash Point: 87℃
• Refractive Index: 1.638
• Solubility: methanol: soluble5mg/mL
• PSA: 702.02000
• LogP: 0.88280
• λmax: 260nm(EtOH)(lit.)
• Merck: 14,2823

Daptomycin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：HB5626000
• Toxicity：LD50 i.v. in mice: 600 mg/kg (Debono)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides
• Other Chemical Reagents

Additional information on Daptomycin

Daptomycin (CAS No. 103060-53-3): A Comprehensive Overview in Modern Medicinal Chemistry

Daptomycin, a macrolide antibiotic, is a compound with the chemical formula C₇₆H₁₂₃N₃O₁₉S and a CAS number of 103060-53-3. This remarkable molecule has garnered significant attention in the field of medicinal chemistry due to its unique mechanism of action and clinical applications. As a lipopeptide antibiotic, daptomycin exhibits rapid bactericidal activity against Gram-positive bacteria, making it a cornerstone in the treatment of severe infections.

The discovery and development of daptomycin represent a significant advancement in the treatment of resistant bacterial infections. Initially isolated from the soil bacterium *Streptomyces roseosporus*, this compound was first characterized in the early 2000s and quickly gained approval by regulatory agencies worldwide. Its mechanism of action involves the disruption of bacterial cell wall synthesis, leading to rapid membrane depolarization and subsequent cell death. This novel approach has made daptomycin particularly effective against multidrug-resistant strains of bacteria, such as methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE).

In recent years, researchers have been exploring various derivatives and analogs of daptomycin to enhance its efficacy and reduce potential side effects. One area of active investigation is the modification of the daptomycin structure to improve its pharmacokinetic properties. For instance, studies have focused on optimizing the solubility and bioavailability of this antibiotic, which has traditionally been limited by its hydrophobic nature. Advances in chemical synthesis techniques have enabled the creation of more water-soluble derivatives, which could potentially lead to more convenient dosing regimens and improved patient compliance.

The clinical utility of daptomycin has been further underscored by its success in treating complicated skin and soft tissue infections (cSSTIs) as well as hospital-acquired bacterial pneumonia (HABP). Clinical trials have demonstrated that daptomycin is non-inferior to traditional beta-lactam antibiotics in terms of efficacy while offering the advantage of once-daily administration. This has significantly improved patient outcomes by reducing treatment duration and minimizing hospital stays.

Moreover, recent research has shed light on the role of daptomycin in combination therapies. The emergence of bacterial resistance has necessitated the development of novel treatment strategies that combine daptomycin with other antibiotics or phage therapy. Studies have shown that combining daptomycin with agents that target different bacterial mechanisms can lead to synergistic effects, thereby overcoming resistance issues. This approach holds promise for treating infections caused by highly resistant bacteria, where traditional monotherapy may be insufficient.

From a chemical biology perspective, daptomycin has provided valuable insights into bacterial cell wall biology. Its unique mechanism of action has spurred research into understanding the structural and functional aspects of bacterial membranes. This knowledge has not only enhanced our understanding of bacterial pathogenesis but also opened new avenues for developing novel antimicrobial agents targeting membrane-associated processes.

The development of daptomycin analogs has been another area of intense research. By modifying specific residues within the macrolide ring or appending additional functional groups, scientists have created derivatives with improved properties. For example, some analogs exhibit enhanced activity against certain resistant strains while maintaining a favorable safety profile. These findings highlight the potential for structure-activity relationship studies to guide the design of next-generation antibiotics.

In conclusion, daptomycin (CAS No. 103060-53-3) remains a pivotal compound in modern antimicrobial therapy due to its unique mechanism of action and clinical efficacy against Gram-positive bacteria. Ongoing research continues to explore new derivatives, combination therapies, and applications that could further expand its therapeutic potential. As bacterial resistance remains a significant global health challenge, compounds like daptomycin will continue to play a crucial role in addressing this threat.